Cas no 57117-40-5 (3,4,6,7-Tetrachlorodibenzofuran)
57117-40-5 structure
Product Name:3,4,6,7-Tetrachlorodibenzofuran
CAS No:57117-40-5
MF:C12H4Cl4O
MW:305.971559524536
CID:1603740
PubChem ID:42137
Update Time:2025-09-19
3,4,6,7-Tetrachlorodibenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 3,4,6,7-tetrachlorodibenzo[b,d]furan
- 3,4,6,7-TETRACHLORODIBENZOFURAN
- Dibenzofuran, 3,4,6,7-tetrachloro
- dibenzofuran, 3,4,6,7-tetrachloro-
- FOO8I5C9MT
- NS00123215
- PCDF 86
- LMJLCLBSUNZLNW-UHFFFAOYSA-N
- DTXSID8074946
- UNII-FOO8I5C9MT
- DB-304048
- Q27278111
- 57117-40-5
- 3,4,6,7-Tetrachlorodibenzofuran
-
- Inchi： 1S/C12H4Cl4O/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
- InChI Key： LMJLCLBSUNZLNW-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2=C1OC1C(=C(C=CC2=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 303.90182
- Monoisotopic Mass: 303.902
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 13.1A^2
Experimental Properties
- Density: 1.625
- Boiling Point: 421.2°C at 760 mmHg
- Flash Point: 208.6°C
- Refractive Index: 1.713
- PSA: 13.14
3,4,6,7-Tetrachlorodibenzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T291453-1mg |
3,4,6,7-Tetrachlorodibenzofuran |
57117-40-5 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | T291453-10mg |
3,4,6,7-Tetrachlorodibenzofuran |
57117-40-5 | 10mg |
$1499.00 | 2023-05-17 |
3,4,6,7-Tetrachlorodibenzofuran Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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